Cas no 1396782-79-8 (2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide)
2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide
- 2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
- 2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
- 2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(5-methylisoxazol-3-yl)acetamide
- VU0537860-1
- F6225-0688
- AKOS024540188
- 1396782-79-8
-
- Inchi: 1S/C14H13FN4O2S/c1-8-6-11(18-21-8)16-12(20)7-19(2)14-17-13-9(15)4-3-5-10(13)22-14/h3-6H,7H2,1-2H3,(H,16,18,20)
- InChI Key: UOHLIRIQSLCJSA-UHFFFAOYSA-N
- SMILES: C(NC1C=C(C)ON=1)(=O)CN(C1=NC2=C(F)C=CC=C2S1)C
Computed Properties
- Exact Mass: 320.07432501g/mol
- Monoisotopic Mass: 320.07432501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 99.5Ų
2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6225-0688-2μmol |
2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1396782-79-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0688-1mg |
2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1396782-79-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0688-2mg |
2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1396782-79-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0688-3mg |
2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
1396782-79-8 | 3mg |
$63.0 | 2023-09-09 |
2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide
Introduction to 2-(4-Fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 1396782-79-8)
2-(4-Fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide, with the CAS number 1396782-79-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzothiazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The structure of 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide is characterized by a benzothiazole ring system fused with a fluoro-substituted phenyl group and an oxazole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for drug development.
Recent research has highlighted the potential of benzothiazole derivatives in various therapeutic areas. For instance, studies have shown that these compounds can exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the fluoro-substitution on the benzothiazole ring has been found to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for improving its pharmacokinetic profile.
In the context of cancer research, 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide has demonstrated promising anticancer activity against several cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.
Beyond its therapeutic potential, 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide has also been investigated for its use as a tool compound in chemical biology. Its ability to modulate specific biological processes makes it valuable for studying the function of target proteins and pathways in cellular systems. For example, researchers have utilized this compound to investigate the role of certain kinases in signal transduction pathways and to identify novel targets for drug discovery.
The synthesis of 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide involves several well-established chemical reactions. The key steps typically include the formation of the benzothiazole ring through cyclization reactions and subsequent functionalization with the fluoro-substituted phenyl and oxazole moieties. The synthetic route can be optimized to achieve high yields and purity levels, which are essential for both research and pharmaceutical applications.
In terms of safety and toxicity profiles, preliminary studies have indicated that 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-o xazol - 3 - yl ) acet amide is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before advancing to clinical trials. These evaluations typically include in vitro cytotoxicity assays, in vivo toxicity studies in animal models, and detailed pharmacokinetic analyses.
The future prospects for 2-(4-fluoro - 1 , 3 - ben zot hia z ol - 2 - yl )( methyl ) amino - N -( 5 - methyl - 1 , 2 - ox az ol - 3 - yl ) acet amide are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.
In conclusion, 2-(4-fluoro - 1 , 3 - ben zot hia z ol - 2 - yl )( methyl ) amino - N -( 5 - methyl - 1 , 2 - ox az ol - 3 - yl ) acet amide (CAS No . 1396782 - 79 - 8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent or research tool. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1396782-79-8 (2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,2-oxazol-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)